N'-[(1Z)-(3-hydroxyphenyl)methylidene]methoxycarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N’-[(1Z)-(3-hydroxyphenyl)methylidene]methoxycarbohydrazide” is a chemical compound with the formula C9H10N2O3 . It is a small molecule with a molecular weight of 194.19 .
Molecular Structure Analysis
The molecular structure of “N’-[(1Z)-(3-hydroxyphenyl)methylidene]methoxycarbohydrazide” consists of a methoxy group, a carbohydrazide group, and a hydroxyphenyl group . The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, and UPLC .Physical and Chemical Properties Analysis
“N’-[(1Z)-(3-hydroxyphenyl)methylidene]methoxycarbohydrazide” is a solid compound . Its exact physical and chemical properties, such as melting point, boiling point, and solubility, are not specified in the sources I found .Scientific Research Applications
Synthesis and Structural Characterisation of Metal Complexes
- Cobalt and Cadmium Complexes : Research conducted by Ahmed, Yousif, and Al-Jeboori (2013) detailed the synthesis and structural characterisation of monomeric cobalt and cadmium complexes with Schiff-bases derived from heterocyclic compounds. These complexes were studied for their biological activity against both gram-positive and gram-negative bacteria, revealing that the metal complexes exhibit different degrees of microbial resistance compared to the free ligands (Ahmed, Yousif, & Al-Jeboori, 2013).
Biological Activity and Applications
- Antimicrobial and Antitumor Activity : Kaya et al. (2017) designed and synthesized a series of hydrazide and oxadiazole derivatives with improved antimicrobial and antitumor activities. The study highlighted compounds with significant inhibitory activity against various bacterial strains and tumor cell lines, showcasing the potential of these derivatives as chemotherapeutic agents (Kaya et al., 2017).
Future Directions
The future directions for the study of “N’-[(1Z)-(3-hydroxyphenyl)methylidene]methoxycarbohydrazide” could involve further investigation into its potential biological activities, such as its potential anticancer properties . Additionally, more research could be done to fully understand its physical and chemical properties, as well as its safety profile .
Properties
IUPAC Name |
methyl N-[(Z)-(3-hydroxyphenyl)methylideneamino]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3/c1-14-9(13)11-10-6-7-3-2-4-8(12)5-7/h2-6,12H,1H3,(H,11,13)/b10-6- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYWDWVLTYQMHDX-POHAHGRESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NN=CC1=CC(=CC=C1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)N/N=C\C1=CC(=CC=C1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.